Cas no 2137796-34-8 (3-methyl-1-3-(methylsulfanyl)propyl-1H-pyrazol-4-amine)

• Product Name: 3-methyl-1-3-(methylsulfanyl)propyl-1H-pyrazol-4-amine
• CAS No: 2137796-34-8
• MF: C₈H₁₅N₃S
• MW: 185.289799928665
• CID: 6492036
• PubChem ID: 165849718
• Update Time: 2025-06-26

3-methyl-1-3-(methylsulfanyl)propyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-3-(methylsulfanyl)propyl-1H-pyrazol-4-amine
• EN300-1109804
• 3-methyl-1-[3-(methylsulfanyl)propyl]-1H-pyrazol-4-amine
• 2137796-34-8

• Inchi： 1S/C8H15N3S/c1-7-8(9)6-11(10-7)4-3-5-12-2/h6H,3-5,9H2,1-2H3
• InChI Key： IIVWXQZTJYLOFV-UHFFFAOYSA-N
• SMILES： S(C)CCCN1C=C(C(C)=N1)N

Computed Properties

• Exact Mass: 185.09866866g/mol
• Monoisotopic Mass: 185.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.1Ų

Additional information on 3-methyl-1-3-(methylsulfanyl)propyl-1H-pyrazol-4-amine

Comprehensive Overview of 3-methyl-1-3-(methylsulfanyl)propyl-1H-pyrazol-4-amine (CAS No. 2137796-34-8)

The compound 3-methyl-1-3-(methylsulfanyl)propyl-1H-pyrazol-4-amine, identified by its CAS number 2137796-34-8, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the pyrazole core and methylsulfanyl functional group, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

One of the key reasons for the growing interest in 3-methyl-1-3-(methylsulfanyl)propyl-1H-pyrazol-4-amine is its role as a building block for heterocyclic compounds. Heterocycles are pivotal in pharmaceuticals, and this compound’s amine and thioether functionalities offer reactive sites for further derivatization. Recent studies highlight its utility in developing kinase inhibitors, a hot topic in oncology research, where precision medicine demands novel scaffolds to overcome drug resistance.

From an industrial perspective, the demand for CAS 2137796-34-8 is rising due to its applicability in crop protection chemicals. With global agriculture facing challenges like pest resistance and environmental sustainability, this compound’s derivatives are being tested as eco-friendly alternatives. Its methylsulfanyl moiety, in particular, is linked to enhanced bioavailability and pesticidal activity, aligning with the industry’s shift toward greener solutions.

In the context of synthetic methodology, 3-methyl-1-3-(methylsulfanyl)propyl-1H-pyrazol-4-amine exemplifies advancements in catalysis and green chemistry. Researchers are optimizing its production using microwave-assisted synthesis and flow chemistry techniques, which reduce waste and energy consumption—a response to the growing emphasis on sustainable manufacturing. These innovations are frequently searched by chemists exploring cost-effective synthetic routes.

Another trending application of this compound lies in material science. Its incorporation into polymeric materials and coordination complexes has shown promise in creating functional materials with tailored properties, such as conductivity or luminescence. This aligns with the surge in interest for smart materials and organic electronics, areas where users often search for novel molecular designs.

Quality control and analytical profiling of CAS 2137796-34-8 are critical for its commercial success. Techniques like HPLC, NMR, and mass spectrometry ensure purity and consistency, addressing the pharmaceutical industry’s stringent standards. Discussions around impurity characterization and stability studies are prevalent in online forums, reflecting user concerns about regulatory compliance.

In summary, 3-methyl-1-3-(methylsulfanyl)propyl-1H-pyrazol-4-amine (CAS 2137796-34-8) represents a multifaceted compound with expanding relevance across life sciences and industrial chemistry. Its integration into cutting-edge research and sustainable practices ensures its continued prominence in scientific literature and commercial applications.